(2,2-Difluoro-1-methylcyclohexyl)methanol
Overview
Description
“(2,2-Difluoro-1-methylcyclohexyl)methanol” is a liquid compound with the CAS Number: 1780906-85-5 . It has a molecular weight of 164.2 and is primarily used in scientific experiments.
Molecular Structure Analysis
The molecular formula of “(2,2-Difluoro-1-methylcyclohexyl)methanol” is C8H14F2O . The InChI Code is 1S/C8H14F2O/c1-7(6-11)4-2-3-5-8(7,9)10/h11H,2-6H2,1H3 .Physical And Chemical Properties Analysis
“(2,2-Difluoro-1-methylcyclohexyl)methanol” is a liquid at room temperature .Scientific Research Applications
Methanol as a Building Block in Chemical Synthesis : Methanol, including derivatives like (2,2-Difluoro-1-methylcyclohexyl)methanol, is considered a vital building block in chemical synthesis. It's used in the production of complex chemical structures such as acetic acid, methyl tertiary butyl ether, dimethyl ether, and methylamine (Dalena et al., 2018).
Hydrogen Source in Chemical Reactions : Methanol can act as a hydrogen donor in chemical reactions, particularly in the reduction of ketones to alcohols. This is facilitated by complexes of rhodium, iridium, ruthenium, and osmium, with methanol being oxidized to methyl formate in these processes (Smith & Maitlis, 1985).
Applications in Organic Synthesis : Methanol, including its derivatives, is used as both a C1 synthon and H2 source for selective N-methylation of amines. This process is crucial in the synthesis of pharmaceutical agents and highlights the synthetic value of advanced N-methylation reactions (Sarki et al., 2021).
Role in Energy Technologies : Methanol is a potential energy carrier for hydrogen production, making it significant in energy technologies. Its synthesis from CO2 and H2 can significantly reduce CO2 emissions, and it is used extensively in direct methanol fuel cells (DMFC) (Dalena et al., 2018).
Influence in Photoreactions : Methanol and its derivatives can be involved in photochemical reactions, such as the nucleophile-olefin combination, aromatic substitution reactions, and the formation of adducts with cyclic olefins (Arnold & Snow, 1988).
Use in Membrane Reactor Technology : Methanol plays a role in membrane reactor technology, particularly in the production of hydrogen via the coupling of reactions like methylcyclohexane dehydrogenation and methanol synthesis. This optimization aims to increase methanol production and achieve pure hydrogen (Amirabadi et al., 2013).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H227, H315, H319, H335 . These indicate that it is combustible, can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include recommendations for handling and storage, such as avoiding breathing dust/fume/gas/mist/vapors/spray, and storing in a well-ventilated place .
properties
IUPAC Name |
(2,2-difluoro-1-methylcyclohexyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F2O/c1-7(6-11)4-2-3-5-8(7,9)10/h11H,2-6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BALRBEOKAXBKSP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCCC1(F)F)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2,2-Difluoro-1-methylcyclohexyl)methanol | |
CAS RN |
1780906-85-5 |
Source
|
| Record name | (2,2-difluoro-1-methylcyclohexyl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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